N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide

• IUPAC Name: N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C13H14N2O2/c1-10-3-4-12(17-10)9-15(2)13(16)11-5-7-14-8-6-11/h3-8H,9H2,1-2H3
• InChI Key: FILGJBSQWZEWCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C)C(=O)C2=CC=NC=C2
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide, also known as PNU-282987, is a selective agonist of the α7 nicotinic acetylcholine receptor. It is a chemical compound that has been widely used in scientific research for its potential therapeutic benefits in various diseases.

Mechanism of Action

N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide acts as a selective agonist of the α7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is widely expressed in the brain and other tissues. Activation of the α7 receptor by N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide leads to the influx of calcium ions into the cell, which triggers a cascade of intracellular signaling pathways that are involved in various cellular processes.
Biochemical and Physiological Effects:
N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide has been shown to have a number of biochemical and physiological effects, including improving cognitive function, reducing inflammation, and protecting against neuronal damage. It has also been shown to modulate the release of various neurotransmitters, including acetylcholine, dopamine, and glutamate.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide is its selectivity for the α7 nicotinic acetylcholine receptor, which makes it a useful tool for studying the role of this receptor in various diseases. However, one of the limitations of N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide is its relatively low potency, which can make it difficult to achieve the desired effects at lower concentrations.

Future Directions

There are several directions for future research on N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide, including:
1. Further studies on the potential therapeutic benefits of N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide in various diseases, including Alzheimer's disease, schizophrenia, and inflammation.
2. Development of more potent analogs of N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide that can achieve the desired effects at lower concentrations.
3. Studies on the long-term effects of N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide on cognitive function and other physiological processes.
4. Investigation of the potential side effects of N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide and ways to mitigate these effects.
5. Discovery of other compounds that target the α7 nicotinic acetylcholine receptor and have similar or improved therapeutic benefits compared to N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide.

Synthesis Methods

The synthesis of N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide involves the reaction of 2-bromo-5-methylfuran with 4-cyanopyridine in the presence of a base to form the intermediate compound. The intermediate compound is then reacted with N-methyl-N-(pyridin-4-yl)methanesulfonamide to form the final product.

Scientific Research Applications

N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-4-carboxamide has been extensively studied for its potential therapeutic benefits in various diseases, including Alzheimer's disease, schizophrenia, and inflammation. It has been shown to improve cognitive function, reduce inflammation, and protect against neuronal damage in animal models.